(2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanone

• IUPAC Name: (2-fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H17FN2O/c1-9-3-4-12(14)11(7-9)13(17)16-6-5-15-8-10(16)2/h3-4,7,10,15H,5-6,8H2,1-2H3
• InChI Key: RADMFVDBFYGTOO-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1C(=O)C2=C(C=CC(=C2)C)F
• Molecular Formula: C13H17FN2O
• Molecular Weight: 236.28 g/mol

Description

(2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanone, also known as 5F-MDMB-PINACA, is a synthetic cannabinoid that has gained popularity in recent years due to its potent psychoactive effects. This chemical compound belongs to the class of indazole-based synthetic cannabinoids, which are known to have a high affinity for cannabinoid receptors in the human body.

Mechanism of Action

(2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA acts as a potent agonist of the cannabinoid receptors CB1 and CB2 in the human body. These receptors are located in various parts of the brain and body and are responsible for regulating a wide range of physiological processes, including pain sensation, inflammation, mood, and appetite. By binding to these receptors, (2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA can modulate their activity, leading to the various effects observed in scientific research.
Biochemical and Physiological Effects:
The effects of (2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA on the human body are complex and varied. It has been shown to have potent analgesic and anti-inflammatory effects, which are mediated through the activation of CB1 and CB2 receptors in the peripheral nervous system. It can also induce sedation and relaxation, which are mediated through the activation of CB1 receptors in the brain. Additionally, it has been found to have anxiolytic and anticonvulsant effects, which are mediated through the activation of CB1 receptors in the limbic system.

Advantages and Limitations for Lab Experiments

One of the main advantages of (2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA for lab experiments is its potency and selectivity for the cannabinoid receptors. This makes it a useful tool for studying the physiological and biochemical effects of these receptors in various tissues and organs. However, its psychoactive effects and potential for abuse make it a challenging compound to work with, and strict safety protocols must be followed to ensure the safety of researchers.

Future Directions

There are several future directions for the scientific research of (2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA. One area of interest is its potential for the treatment of chronic pain and inflammation. Further studies are needed to determine the optimal dosing and administration methods for this purpose. Additionally, its anxiolytic and anticonvulsant effects could be explored further for the treatment of anxiety disorders and epilepsy. Finally, more research is needed to understand the long-term effects of (2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA on the human body, particularly with regard to its potential for addiction and dependence.

Synthesis Methods

The synthesis of (2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA involves the reaction of 2-fluoro-5-methylbenzoic acid with 2-methylpiperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The reaction is carried out in anhydrous conditions, and the product is purified using chromatography techniques.

Scientific Research Applications

(2-Fluoro-5-methylphenyl)-(2-methylpiperazin-1-yl)methanoneCA has been extensively studied for its potential medical applications. It has been shown to possess potent analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain and inflammation. Additionally, it has been found to have anticonvulsant and anxiolytic effects, which could be useful in the treatment of epilepsy and anxiety disorders.